Cas no 33489-69-9 (N-(4-Fluorophenyl)-3-nitrobenzamide)

• Product Name: N-(4-Fluorophenyl)-3-nitrobenzamide
• CAS No: 33489-69-9
• MF: C₁₃H₉FN₂O₃
• MW: 260.220566511154
• MDL: MFCD00034540
• CID: 2626062
• PubChem ID: 765293
• Update Time: 2025-04-21

N-(4-Fluorophenyl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-3-nitrobenzamide
• SR-01000512478
• YPRHMRVPFAHCJX-UHFFFAOYSA-N
• AKOS000502065
• STK259695
• 4'-FLUORO-3-NITROBENZANILIDE
• 33489-69-9
• SR-01000512478-1
• SCHEMBL8713931
• Cambridge id 5273148
• CBDivE_013120
• MFCD00034540
• 3-Nitro-N-(4-fluorophenyl)benzamide
• EU-0084431
• BS-28265
• DB-188439
• DTXSID90354165
• Z27805829
• Oprea1_068642
• 668-029-7

• MDL： MFCD00034540
• Inchi： 1S/C13H9FN2O3/c14-10-4-6-11(7-5-10)15-13(17)9-2-1-3-12(8-9)16(18)19/h1-8H,(H,15,17)
• InChI Key： YPRHMRVPFAHCJX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 260.05972032g/mol
• Monoisotopic Mass: 260.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.9Ų